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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing SR-0813, a potent and
selective inhibitor of the ENL and AF9 YEATS domains, in chromatin immunoprecipitation
(ChIP) experiments. The provided protocols are designed to enable researchers to investigate
the impact of SR-0813 on the chromatin occupancy of ENL and its downstream effects on gene
regulation.

Introduction to SR-0813

SR-0813 is a small molecule inhibitor that targets the YEATS domain of Eleven-Nineteen
Leukemia (ENL) and AF9 proteins.[1][2][3][4][5][6][7] The YEATS domain is a reader of histone
acetylation, and its interaction with chromatin is crucial for the transcriptional activation of key
oncogenes in certain types of acute leukemia.[1][5][8] SR-0813 competitively binds to the ENL
YEATS domain, leading to the displacement of ENL from chromatin.[1][5] This displacement
results in the transcriptional suppression of ENL target genes, such as HOXA9, MYB, and
MYC, which are critical for the proliferation and survival of leukemia cells.[1][2][5]
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The primary application of SR-0813 in the context of chromatin biology is to probe the
necessity of the ENL-chromatin interaction for gene expression. ChlIP, followed by quantitative
PCR (ChlIP-gPCR) or sequencing (ChlP-seq), is the gold standard method to directly assess
the effect of SR-0813 on ENL's localization to specific genomic loci.

Key Applications

o Target Validation: Confirm the displacement of ENL from specific gene promoters or
enhancers upon SR-0813 treatment.

e Mechanism of Action Studies: Elucidate the direct epigenetic consequences of ENL YEATS
domain inhibition.

e Pharmacodynamic Biomarker Development: Utilize changes in ENL chromatin binding as a
measurable indicator of SR-0813 activity in preclinical models.

e Drug Discovery: Screen for and characterize other small molecules that modulate ENL-
chromatin interactions.

Data Presentation

The following tables summarize the quantitative data from representative experiments
demonstrating the effect of SR-0813 on ENL chromatin occupancy and target gene expression.

Table 1: SR-0813 Potency and Cellular Engagement

Parameter Value Target Assay
ICso 25nM ENL YEATS Domain HTRF Assay
) Surface Plasmon
Kd 30 nM ENL YEATS Domain
Resonance (SPR)

Cellular ECso 205 nM ENL YEATS Domain CETSA

ICso 311 nM AF9 YEATS Domain HTRF Assay
Cellular ECso 76 nM AF9 YEATS Domain CETSA
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Data compiled from publicly available research.[1][2][3][5]

Table 2: Effect of SR-0813 on ENL Chromatin Occupancy (ChIP-gPCR)

SR-0813
Gene Locus

% Input (Mean *
P-value (vs. DMSO)

Concentration (uM)  SD)
HOXA10 0 (DMSO) 0.12 £0.02
1 0.06 £ 0.01 <0.01
10 0.03 £ 0.005 <0.001
MYB Promoter 0 (DMSO) 0.08 £ 0.01
1 0.04 £ 0.008 <0.01
10 0.02 £ 0.004 <0.001

This table presents illustrative data based on published findings demonstrating a dose-

dependent decrease in ENL enrichment at target gene loci in MV4;11 cells treated for 4 hours.

[115]

Table 3: Effect of SR-0813 on ENL Target Gene Expression (QRT-PCR)

T SR-0813 Concentration Fold Change (vs. DMSO,
(uM) Mean *+ SD)

HOXA9 1 0.45 £ 0.05

MEIS1 1 0.52 £0.07

MYC 1 0.60 + 0.06

ITGAM (CD11b) 1 2503

This table shows representative changes in mRNA levels in MV4;11 cells treated with 1 uM

SR-0813 for 24 hours.[1][2][5]

Experimental Protocols
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Protocol 1: Chromatin Immunoprecipitation (ChIP) of
ENL after SR-0813 Treatment

This protocol is optimized for studying the displacement of endogenous ENL from chromatin in
the MV4;11 acute myeloid leukemia cell line.

Materials:

Cell Line: MV4;11 (or other sensitive cell line)
e Compound: SR-0813 (dissolved in DMSO)
e Control: DMSO (vehicle)

¢ Reagents for Cell Culture: RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-
Streptomycin

e Reagents for Crosslinking: Formaldehyde (37%), Glycine

o Buffers:

[¢]

PBS (Phosphate-Buffered Saline)

o Cell Lysis Buffer (e.g., 5 mM PIPES pH 8.0, 85 mM KCI, 0.5% NP-40, with protease
inhibitors)

o Nuclear Lysis Buffer (e.g., 50 mM Tris-HCI pH 8.0, 10 mM EDTA, 1% SDS, with protease
inhibitors)

o ChIP Dilution Buffer (e.g., 0.01% SDS, 1.1% Triton X-100, 1.2 mM EDTA, 16.7 mM Tris-
HCI pH 8.0, 167 mM NacCl)

o ChIP Wash Buffers (Low Salt, High Salt, LiCl)
o TE Buffer

e Antibody: Anti-ENL antibody (ChlIP-grade)
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Control Antibody: Normal Rabbit IgG (or species-matched control)

Protein A/G Magnetic Beads

Enzymes: RNase A, Proteinase K

Equipment:

o Cell culture incubator

o Hemocytometer or automated cell counter
o Sonicator (e.g., Bioruptor)

o Magnetic rack

o Thermomixer or hybridization oven

o gPCR instrument

Procedure:

e Cell Culture and Treatment:

o Culture MV4;11 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-
Streptomycin at 37°C and 5% CO..

o Seed cells at a density of 0.5 x 10° cells/mL.

o Treat cells with SR-0813 (e.g., 1 pM) or DMSO for 4 hours. A dose-response experiment
(e.g., 0.1, 1, 10 uM) can also be performed.

e Crosslinking:
o Add formaldehyde directly to the cell culture medium to a final concentration of 1%.
o Incubate for 10 minutes at room temperature with gentle shaking.

o Quench the crosslinking reaction by adding glycine to a final concentration of 125 mM.
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o Incubate for 5 minutes at room temperature.

o Pellet cells by centrifugation (e.g., 1,500 x g for 5 minutes at 4°C).

o Wash the cell pellet twice with ice-cold PBS.

e Chromatin Preparation:

[¢]

Resuspend the cell pellet in Cell Lysis Buffer and incubate on ice for 10 minutes.

[¢]

Pellet the nuclei by centrifugation.

[e]

Resuspend the nuclear pellet in Nuclear Lysis Buffer.

o

Sonicate the nuclear lysate to shear chromatin to an average fragment size of 200-500 bp.
Optimization of sonication conditions is critical.

o

Centrifuge the sonicated lysate at maximum speed for 10 minutes at 4°C to pellet debris.

[¢]

Collect the supernatant containing the sheared chromatin.

e Immunoprecipitation:

Dilute the chromatin with ChIP Dilution Buffer.

[e]

o Set aside a small aliquot of the diluted chromatin as "input” control.

o Pre-clear the chromatin by incubating with Protein A/G magnetic beads for 1 hour at 4°C.

o Remove the beads and add the anti-ENL antibody or IgG control to the pre-cleared
chromatin.

o Incubate overnight at 4°C with rotation.

o Add pre-blocked Protein A/G magnetic beads and incubate for 2-4 hours at 4°C with
rotation.

o Capture the beads on a magnetic rack and discard the supernatant.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Washes:

o Perform sequential washes of the beads with Low Salt Wash Buffer, High Salt Wash
Buffer, and LiCl Wash Buffer.

o Finally, wash once with TE Buffer.
o Elution and Reverse Crosslinking:

o Elute the chromatin from the beads using an elution buffer (e.g., 1% SDS, 0.1 M
NaHCO:s).

o Reverse the crosslinks by adding NaCl to a final concentration of 200 mM and incubating
at 65°C for at least 6 hours (or overnight). The input sample should be processed in
parallel.

o Add RNase A and incubate for 30 minutes at 37°C.
o Add Proteinase K and incubate for 2 hours at 45°C.
e DNA Purification:

o Purify the DNA using a PCR purification kit or phenol-chloroform extraction followed by
ethanol precipitation.

o Elute the DNA in nuclease-free water or TE buffer.
e Analysis:

o Perform gPCR using primers specific for known ENL target gene loci (e.g., HOXA10, MYB
promoter) and a negative control region.

o Calculate the enrichment as a percentage of the input.

Visualizations

The following diagrams illustrate the mechanism of action of SR-0813 and the experimental
workflow for the ChIP protocol.
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Caption: Mechanism of SR-0813 action.
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Caption: ChIP experimental workflow with SR-0813.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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